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Compound of Interest

Compound Name: 4-Bromobenzyl alcohol

Cat. No.: B151685 Get Quote

In the landscape of pharmaceutical research and drug development, the precise structural

elucidation of molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy,

particularly ¹H and ¹³C NMR, stands as a cornerstone technique for determining the chemical

structure of organic compounds. This guide provides a comparative analysis of the ¹H and ¹³C

NMR spectra of 4-Bromobenzyl alcohol against structurally similar alternatives: benzyl

alcohol, 4-chlorobenzyl alcohol, and 4-methylbenzyl alcohol. The presented data and protocols

are intended to assist researchers and scientists in the unambiguous identification and

characterization of these compounds.

Comparative NMR Data
The following table summarizes the ¹H and ¹³C NMR chemical shifts (δ) for 4-Bromobenzyl
alcohol and its selected analogues. All data was acquired in deuterated chloroform (CDCl₃),

and chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS).
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Compound Nucleus Chemical Shift (δ) / ppm

4-Bromobenzyl alcohol ¹H

7.47 (d, J=8.1 Hz, 2H, Ar-H),

7.18 (d, J=8.1 Hz, 2H, Ar-H),

4.57 (s, 2H, CH₂), 2.84 (s, 1H,

OH)

¹³C

139.74 (C-Ar), 131.59 (CH-Ar),

128.59 (CH-Ar), 121.40 (C-Br),

64.32 (CH₂)

Benzyl alcohol ¹H

7.46–7.22 (m, 5H, Ar-H), 4.67

(s, 2H, CH₂), 2.66 (s, 1H, OH)

[1]

¹³C

140.86 (C-Ar), 128.55 (CH-Ar),

127.63 (CH-Ar), 127.04 (CH-

Ar), 65.17 (CH₂)[1]

4-Chlorobenzyl alcohol ¹H

7.28- 7.34 (m, 4H, Ar-H), 4.67

(d, J = 5.84 Hz, 2H, CH₂),

1.73-1.76 (m, 1H, OH)[2]

¹³C

139.3 (C-Ar), 133.5 (C-Cl),

128.8 (CH-Ar), 128.4 (CH-Ar),

64.7 (CH₂)[2]

4-Methylbenzyl alcohol ¹H

7.26 (d, J=7.8 Hz, 2H, Ar-H),

7.17 (d, J=7.8 Hz, 2H, Ar-H),

4.64 (s, 2H, CH₂), 2.35 (s, 3H,

CH₃), 1.61 (s, 1H, OH)

¹³C

137.98 (C-Ar), 137.45 (C-Ar),

129.30 (CH-Ar), 127.17 (CH-

Ar), 65.33 (CH₂), 21.20 (CH₃)

[3]

Structural Representation of 4-Bromobenzyl Alcohol
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The following diagram illustrates the chemical structure of 4-Bromobenzyl alcohol with labels

corresponding to the distinct proton and carbon environments observed in the NMR spectra.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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